Cas no 188906-12-9 (methyl (3S)-3-methoxy-2-oxobutanoate)

• Product Name: methyl (3S)-3-methoxy-2-oxobutanoate
• CAS No: 188906-12-9
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 2785954
• PubChem ID: 71348382
• Update Time: 2025-04-21

methyl (3S)-3-methoxy-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-methoxy-2-oxobutanoate
• DTXCID00725024
• 188906-12-9
• DTXSID70774281

• Inchi： 1S/C6H10O4/c1-4(9-2)5(7)6(8)10-3/h4H,1-3H3
• InChI Key： IJKBIGRZRUXPKU-UHFFFAOYSA-N
• SMILES： COC(C(C(OC)=O)=O)C

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: -0.23660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters